Cas no 1993173-75-3 (2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride)
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
- AKOS025142160
- 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid;dihydrochloride
- 1993173-75-3
- EN300-749129
-
- Inchi: 1S/C8H11N3O2.ClH/c1-11-7(8(12)13)5-4-9-3-2-6(5)10-11;/h9H,2-4H2,1H3,(H,12,13);1H
- InChI Key: OSRCMAPQRUXKNH-UHFFFAOYSA-N
- SMILES: C(C1N(N=C2CCNCC=12)C)(=O)O.Cl
Computed Properties
- Exact Mass: 253.0384821g/mol
- Monoisotopic Mass: 253.0384821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2Ų
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-749129-0.05g |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride |
1993173-75-3 | 95% | 0.05g |
$361.0 | 2024-05-23 | |
| Enamine | EN300-749129-0.1g |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride |
1993173-75-3 | 95% | 0.1g |
$539.0 | 2024-05-23 | |
| Enamine | EN300-749129-0.25g |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride |
1993173-75-3 | 95% | 0.25g |
$770.0 | 2024-05-23 | |
| Enamine | EN300-749129-0.5g |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride |
1993173-75-3 | 95% | 0.5g |
$1214.0 | 2024-05-23 | |
| Enamine | EN300-749129-1.0g |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride |
1993173-75-3 | 95% | 1.0g |
$1557.0 | 2024-05-23 | |
| Enamine | EN300-749129-2.5g |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride |
1993173-75-3 | 95% | 2.5g |
$3051.0 | 2024-05-23 | |
| Enamine | EN300-749129-5.0g |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride |
1993173-75-3 | 95% | 5.0g |
$4517.0 | 2024-05-23 | |
| Enamine | EN300-749129-10.0g |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride |
1993173-75-3 | 95% | 10.0g |
$6697.0 | 2024-05-23 |
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride
Introduction to 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride (CAS No. 1993173-75-3)
2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No. 1993173-75-3), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrazolopyridine class of molecules, which are known for their diverse biological activities and potential applications in drug development.
The structural framework of 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride consists of a fused pyrazole and pyridine ring system, with a methyl substituent at the 2-position and a carboxylic acid group at the 3-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This structural configuration contributes to its ability to interact with biological targets in multiple ways, including binding to enzymes and receptors.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolopyridine derivatives. The scaffold of 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride has shown promise in several preclinical studies as a lead compound for developing novel therapeutic agents. Its ability to modulate key biological pathways has made it a subject of extensive research in medicinal chemistry.
One of the most compelling aspects of this compound is its reported activity as an inhibitor of certain enzymes involved in inflammatory and immunomodulatory pathways. Studies have indicated that 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride may exert its effects by interacting with specific targets such as cyclooxygenase (COX) or lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. These findings suggest that this compound could have therapeutic applications in conditions characterized by excessive inflammation.
Furthermore, the pyrazolopyridine core structure is known to exhibit antiviral and anticancer properties. Research has demonstrated that derivatives of this class can interfere with viral replication cycles or induce apoptosis in cancer cells. The presence of the carboxylic acid group in 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride also allows for further functionalization via esterification or amidation reactions. This flexibility enables chemists to tailor the molecule’s properties for specific biological activities.
The synthesis of 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis to form the pyrazolopyridine core. Subsequent functionalization at the 2- and 3-positions introduces the methyl group and carboxylic acid moiety. The final step involves salt formation with hydrochloric acid to enhance solubility and stability.
Recent advances in computational chemistry have also played a pivotal role in optimizing the synthesis and improving the pharmacological profile of 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug discovery programs.
In clinical settings, 2-methyl-2H,4 H ,5 H ,6 H ,7 H -pyrazolo [ 4 , 3 - c ] pyridine - 3 -carboxylic acid dihydrochloride is being evaluated for its potential as an adjuvant therapy in combination with existing treatments for chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Preliminary results from phase I clinical trials suggest that it may enhance therapeutic efficacy while minimizing side effects compared to conventional drugs.
The compound’s safety profile is another area of focus. Toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies have shown that CAS No 1993173-75-3 is well-tolerated at therapeutic doses but may exhibit some mild gastrointestinal adverse effects at higher concentrations. Understanding these toxicological parameters is essential for determining appropriate dosing regimens and patient monitoring strategies.
The future directions for research on CAS No 1993173 -75 - 3 include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Investigating its interactions with other biological pathways may uncover additional benefits beyond its current known activities. Additionally, 2-methyl - 2 H , 4 H ,5 H ,6 H ,7 H - pyrazolo [ 4 , 3 - c ] pyridine - 33carbox ylic ac id dihy droch lor ide’s potential use as a scaffold for designing next-generation drugs remains an exciting prospect.
In conclusion, CAS No .19931 73 -75 - 33 represents an important advancement in pharmaceutical research due to its unique structural features, bioactivity profile,and potential therapeutic applications . As further studies continue,this compound is expected to contribute significantly to the development of novel treatments for various diseases . Its versatility makes it a valuable tool for medicinal chemists seeking innovative solutions in drug discovery . p >
1993173-75-3 (2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)